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Compound of Interest

Compound Name: 1,4-Dichlorobenzene

Cat. No.: B042874

An in-depth technical guide for researchers, scientists, and drug development professionals on
the vapor pressure and sublimation of 1,4-Dichlorobenzene.

1,4-Dichlorobenzene (p-DCB), a crystalline solid at room temperature, is characterized by its
notable volatility and tendency to sublime.[1] This guide provides a comprehensive overview of
its vapor pressure and sublimation properties, crucial for applications ranging from its use as a
fumigant and deodorant to its role as a chemical intermediate.[1][2] Understanding these
physicochemical characteristics is essential for environmental modeling, industrial process
design, and safety assessments.

Core Properties of 1,4-Dichlorobenzene

1,4-Dichlorobenzene is a colorless to white crystalline solid with a distinct aromatic odor.[3] It
Is combustible and readily sublimes at ambient temperatures.[1] Key physical and chemical
properties are summarized in the table below.
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Property Value Reference
Molecular Formula CeHaCl2

Molecular Weight 147.002 g/mol

Melting Point 52.7-54°C

Boiling Point 173-174.2 °C

Vapor Pressure 1.3 mmHg (173.3 Pa) at 20 °C

1.7 mmHg (226.7 Pa) at 25 °C

90 Pa at 25°C

Water Solubility 0.076 g/L at 25 °C

Log Octanol/Water Partition
o 3.44 -3.52
Coefficient (Kow)

Vapor Pressure Data

The vapor pressure of a substance is the pressure exerted by its vapor when in thermodynamic
equilibrium with its condensed phase (solid or liquid) at a given temperature in a closed system.
For 1,4-Dichlorobenzene, a volatile solid, this property is critical in determining its rate of
sublimation and its distribution in the environment.

The relationship between vapor pressure and temperature is often described by the Clausius-
Clapeyron equation, which can be used to estimate the enthalpy of vaporization or sublimation.

Solid Phase Vapor Pressure of 1,4-Dichlorobenzene

The following table summarizes experimentally determined vapor pressure data for solid 1,4-
Dichlorobenzene at various temperatures.
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Temperature (K) Pressure (Pa) Reference
293.15 173.3

298.15 226.7

298.15 90

Note: Discrepancies in vapor pressure values at the same temperature may arise from different
experimental methods and conditions.

Sublimation Data

Sublimation is the phase transition of a substance directly from the solid to the gas phase,
without passing through the liquid phase. 1,4-Dichlorobenzene readily sublimes, a property
that underlies its use in mothballs and deodorizers. The enthalpy of sublimation (AHsub) is a
key thermodynamic parameter quantifying the energy required for this process.

Enthalpy of Sublimation of 1,4-Dichlorobenzene

The enthalpy of sublimation can be determined from the temperature dependence of the vapor
pressure using the Clausius-Clapeyron equation.

Enthalpy of Sublimation

(k3imol) Temperature Range (K) Reference
63.2+0.8 294 - 314

62.8 298.15

64.9 298.15

65.7 298.15

Note: The standard enthalpy of sublimation (AH°sub) refers to the enthalpy change under
standard conditions (typically 298.15 K and 1 bar).

Experimental Protocols
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The accurate determination of vapor pressure is fundamental for modeling the behavior of
chemicals. Several methods are employed to measure the vapor pressure of solids like 1,4-
Dichlorobenzene, each suited for different pressure ranges.

Knudsen Effusion Method

The Knudsen effusion method is a widely used technique for measuring the low vapor
pressures of solids. It is based on measuring the rate of mass loss of a substance effusing
through a small orifice in a cell (the Knudsen cell) into a vacuum. The vapor pressure is then
calculated from the rate of mass loss using the Knudsen equation. This method is suitable for
pressures below 100 Pa.

Experimental Workflow:

e A small amount of the sample (e.g., 1-100 mg) is placed into a Knudsen cell with a precisely
known orifice area.

e The cell is placed in a temperature-controlled chamber under high vacuum.

e The temperature is stabilized, and the mass of the cell is continuously monitored using an
ultra-sensitive balance.

e The rate of mass loss ( dm/dt ) due to sublimation is determined from the slope of the mass
versus time data.

e The vapor pressure (P) is calculated using the Knudsen equation: P = ( dm/dt) * V(2nRT/M)
/ Awhere R is the universal gas constant, T is the absolute temperature, M is the molar mass
of the substance, and A is the area of the orifice.
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Knudsen Effusion Method Workflow
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Knudsen Effusion Method Workflow
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Static Method

The static method directly measures the equilibrium vapor pressure of a substance in a closed
system. It is suitable for a higher pressure range, typically from 100 Pa up to atmospheric
pressure.

Experimental Workflow:

o The sample is placed in a thermostated container connected to a pressure measuring
device.

e The system is evacuated to remove any foreign gases.
e The temperature of the sample is precisely controlled.

e The system is allowed to reach thermodynamic equilibrium, where the rate of sublimation
equals the rate of condensation.

e The pressure of the vapor in the container is then measured at this equilibrium.

o Measurements are repeated at different temperatures to obtain the vapor pressure curve.
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Static Method Workflow
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Static Method Workflow

Logical Relationships in Phase Transition
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The sublimation of 1,4-Dichlorobenzene is governed by the thermodynamic relationship
between its solid and vapor phases. The equilibrium between these two phases is dependent
on temperature and pressure.

Phase Equilibrium of 1,4-Dichlorobenzene

Controlling Factors

Temperature Equilibrium is reached when the rate of sublimation equals the rate of deposition.
p This equilibrium is temperature and pressure dependent.
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Phase Equilibrium of 1,4-Dichlorobenzene

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b042874#vapor-pressure-and-sublimation-of-1-4-
dichlorobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b042874#vapor-pressure-and-sublimation-of-1-4-dichlorobenzene
https://www.benchchem.com/product/b042874#vapor-pressure-and-sublimation-of-1-4-dichlorobenzene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b042874?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042874?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

